Cas no 1251564-98-3 (N-(4-bromo-3-methylphenyl)-7-methyl-3-(3-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine)

• Product Name: N-(4-bromo-3-methylphenyl)-7-methyl-3-(3-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine
• CAS No: 1251564-98-3
• MF: C₂₃H₂₅BrN₄O
• MW: 453.374804258347
• CID: 5396515
• Update Time: 2025-07-24

N-(4-bromo-3-methylphenyl)-7-methyl-3-(3-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-(4-bromo-3-methylanilino)-7-methyl-1,8-naphthyridin-3-yl]-(3-methylpiperidin-1-yl)methanone
• N-(4-bromo-3-methylphenyl)-7-methyl-3-(3-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine

• Inchi： 1S/C23H25BrN4O/c1-14-5-4-10-28(13-14)23(29)19-12-25-22-18(8-6-16(3)26-22)21(19)27-17-7-9-20(24)15(2)11-17/h6-9,11-12,14H,4-5,10,13H2,1-3H3,(H,25,26,27)
• InChI Key： HVBUXTWOJRLYDI-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=C(Br)C(C)=C2)C2C(N=C1)=NC(C)=CC=2)(N1CCCC(C)C1)=O

Computed Properties

• Exact Mass: 452.121
• Monoisotopic Mass: 452.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on N-(4-bromo-3-methylphenyl)-7-methyl-3-(3-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine

Professional Introduction to Compound with CAS No. 1251564-98-3 and Product Name: N-(4-bromo-3-methylphenyl)-7-methyl-3-(3-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine

The compound with the CAS number 1251564-98-3 and the product name N-(4-bromo-3-methylphenyl)-7-methyl-3-(3-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including bromine and methyl substituents, as well as the piperidine moiety, makes this compound a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the development of novel heterocyclic compounds has been a focal point in pharmaceutical research, particularly in the search for new therapeutic agents. The naphthyridine core of this compound is a well-known pharmacophore that has been extensively studied for its biological activity. Naphthyridines are known for their broad spectrum of biological effects, including antimicrobial, antiviral, and anticancer properties. The specific substitution pattern in N-(4-bromo-3-methylphenyl)-7-methyl-3-(3-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine enhances its potential by introducing additional interaction points with biological targets.

One of the most intriguing aspects of this compound is its structural complexity, which allows for a high degree of customization through synthetic chemistry. The 4-bromo-3-methylphenyl group provides a reactive site for further functionalization, enabling the attachment of various pharmacophores or probes. This flexibility is particularly valuable in drug discovery pipelines where lead optimization is often required to improve potency, selectivity, and pharmacokinetic properties.

The 7-methyl and 3-(3-methylpiperidine-1-carbonyl) substituents contribute to the compound's overall stability and solubility profile, which are critical factors in drug development. The piperidine ring is a common motif in bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The methylpiperidine moiety in this compound may enhance its binding affinity by optimizing its conformational flexibility and improving its interaction with target proteins.

Recent studies have highlighted the importance of naphthyridine derivatives in the development of next-generation therapeutics. For instance, modifications to the naphthyridine core have led to the discovery of compounds with enhanced activity against resistant strains of bacteria and improved efficacy in oncology applications. The structural features of N-(4-bromo-3-methylphenyl)-7-methyl-3-(3-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine align well with these trends, suggesting that it may exhibit similar promising properties.

In addition to its potential therapeutic applications, this compound may also find utility in biochemical research as a tool compound for studying enzyme mechanisms or as a probe for identifying new drug targets. Its complex structure provides a rich framework for investigating how different substituents influence biological activity, which can provide valuable insights into drug design principles.

The synthesis of N-(4-bromo-3-methylphenyl)-7-methyl-3-(3-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the naphthyridine core efficiently. The introduction of bromine and methyl groups at specific positions requires careful selection of reagents and catalysts to avoid unwanted side reactions.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed information about the molecular structure and confirm the identity of functional groups within the molecule. Additionally, computational studies such as molecular dynamics simulations may be performed to predict how the compound interacts with biological targets at an atomic level.

The biological evaluation of N-(4-bromo-3-methylphenyl)-7-methyl-3-(3-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine typically involves testing its activity against a range of enzymes or receptors relevant to specific diseases. Initial assays may be performed using cell-based models or purified enzymes to assess potency and selectivity. Positive results from these preliminary studies can then lead to more comprehensive pharmacological profiling in animal models before human clinical trials are considered.

In conclusion,N-(4-bromo-3-methylphenyl)-7-methyl-3-(3-methylpiperidine-1-carbonyl)-1,8-naphthyridin-Naphthyridines are an important class of heterocyclic compounds with significant potential in pharmaceutical applications. The specific structural features of this compound make it a promising candidate for further investigation in drug discovery programs aimed at developing new therapeutics for various diseases.